Cas no 2361639-41-8 (N-4-(N-methylethanesulfonamido)phenylprop-2-enamide)

• Product Name: N-4-(N-methylethanesulfonamido)phenylprop-2-enamide
• CAS No: 2361639-41-8
• MF: C₁₂H₁₆N₂O₃S
• MW: 268.332041740417
• CID: 5412998
• PubChem ID: 139018728
• Update Time: 2025-11-03

N-4-(N-methylethanesulfonamido)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[Ethylsulfonyl(methyl)amino]phenyl]prop-2-enamide
• Z3024766087
• N-[4-(N-methylethanesulfonamido)phenyl]prop-2-enamide
• EN300-26575606
• 2361639-41-8
• N-[4-[(Ethylsulfonyl)methylamino]phenyl]-2-propenamide
• N-4-(N-methylethanesulfonamido)phenylprop-2-enamide

• Inchi： 1S/C12H16N2O3S/c1-4-12(15)13-10-6-8-11(9-7-10)14(3)18(16,17)5-2/h4,6-9H,1,5H2,2-3H3,(H,13,15)
• InChI Key： HAWDNVNUCCSODL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(S(CC)(=O)=O)C)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 268.08816355g/mol
• Monoisotopic Mass: 268.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.02±0.70(Predicted)

Additional information on N-4-(N-methylethanesulfonamido)phenylprop-2-enamide

Research Briefing on N-4-(N-methylethanesulfonamido)phenylprop-2-enamide (CAS: 2361639-41-8)

N-4-(N-methylethanesulfonamido)phenylprop-2-enamide (CAS: 2361639-41-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structure, featuring a methylethanesulfonamido group and a phenylprop-2-enamide moiety, suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have explored the synthesis and characterization of N-4-(N-methylethanesulfonamido)phenylprop-2-enamide. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. The synthetic route typically involves the coupling of N-methylethanesulfonamide with a phenylprop-2-enamide derivative under optimized reaction conditions. These studies have highlighted the compound's stability and solubility, which are critical factors for its potential use in biological assays.

In vitro and in vivo studies have begun to elucidate the biological activity of N-4-(N-methylethanesulfonamido)phenylprop-2-enamide. Preliminary data suggest that the compound exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. For instance, one study reported that the compound reduced the production of pro-inflammatory cytokines in macrophage cell lines, indicating potential anti-inflammatory properties. However, further research is needed to fully understand its mechanism of action and to assess its selectivity and potency against specific biological targets.

The therapeutic potential of N-4-(N-methylethanesulfonamido)phenylprop-2-enamide is currently under investigation in various disease models. Early-stage preclinical studies have explored its efficacy in conditions such as rheumatoid arthritis and neurodegenerative diseases. While the results are promising, they remain preliminary, and additional studies are required to validate these findings. Researchers are particularly interested in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its therapeutic potential.

In conclusion, N-4-(N-methylethanesulfonamido)phenylprop-2-enamide (CAS: 2361639-41-8) represents a promising area of research in chemical biology and drug discovery. Its unique chemical structure and preliminary biological activity warrant further investigation to fully explore its therapeutic applications. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in more advanced preclinical models. This compound holds the potential to contribute to the development of novel therapeutics for inflammatory and neurodegenerative diseases.